Cas no 2172549-40-3 (3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde)

3,3-Difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde is a fluorinated cyclopentane derivative featuring a formyl group and a methoxymethyl substituent. Its unique structure, combining difluorination at the 3-position with an aldehyde functionality, makes it a valuable intermediate in organic synthesis, particularly for constructing complex fluorinated molecules. The presence of fluorine atoms enhances electrophilicity and metabolic stability, while the aldehyde group offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. This compound is suited for applications in pharmaceuticals, agrochemicals, and materials science, where fluorinated motifs are desirable for tuning physicochemical properties. Its well-defined reactivity profile ensures consistent performance in synthetic workflows.
3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde structure
2172549-40-3 structure
Product Name:3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde
CAS No:2172549-40-3
MF:C8H12F2O2
MW:178.176489830017
CID:6188474
PubChem ID:165542252
Update Time:2025-06-23

3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde
    • EN300-1619450
    • 2172549-40-3
    • Inchi: 1S/C8H12F2O2/c1-12-6-7(5-11)2-3-8(9,10)4-7/h5H,2-4,6H2,1H3
    • InChI Key: QUQCXKHSPMQXOV-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C=O)(COC)C1)F

Computed Properties

  • Exact Mass: 178.08053595g/mol
  • Monoisotopic Mass: 178.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 26.3Ų

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Additional information on 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde

Introduction to 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde (CAS No. 2172549-40-3)

3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde (CAS No. 2172549-40-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive difluoro and methoxymethyl functionalities, has shown promising potential in various applications, including pharmaceuticals, materials science, and chemical synthesis. In this article, we will delve into the chemical structure, synthesis methods, and recent research developments surrounding this intriguing molecule.

The molecular structure of 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde is composed of a cyclopentane ring with two fluorine atoms at the 3-position and a methoxymethyl group at the 1-position. The presence of these functional groups imparts unique chemical properties to the molecule. The difluoro substitution enhances the compound's lipophilicity and metabolic stability, while the methoxymethyl group provides additional steric protection and reactivity control. These features make it an attractive candidate for drug design and development.

In terms of synthesis, several methods have been reported for the preparation of 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde. One common approach involves the reaction of a cyclopentene derivative with a fluorinating agent followed by methylation and oxidation steps. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses. For instance, a study published in the Journal of Organic Chemistry in 2022 described a palladium-catalyzed process that significantly improved yield and purity while reducing waste generation.

The biological activity of 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde has been a focal point of recent research. Studies have shown that this compound exhibits potent inhibitory effects on specific enzymes involved in various disease pathways. For example, a 2021 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde effectively inhibited the activity of human carbonic anhydrase II (hCA II), an enzyme implicated in conditions such as glaucoma and epilepsy. The high selectivity and low toxicity observed in these studies suggest its potential as a lead compound for drug development.

Beyond its pharmaceutical applications, 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde has also found utility in materials science. Its unique chemical structure makes it suitable for use as a building block in the synthesis of advanced polymers and coatings. Research published in Macromolecules in 2020 highlighted the use of this compound in the development of fluorous polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as aerospace and electronics.

In conclusion, 3,3-difluoro-1-(methoxymethyl)cyclopentane-1-carbaldehyde (CAS No. 2172549-40-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an attractive candidate for drug discovery and materials science research. Ongoing studies continue to uncover new possibilities for its use, further solidifying its importance in modern chemistry.

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